molecular formula C11H13BO3 B8517460 (2,2-dimethyl-2H-chromen-6-yl)boronic acid

(2,2-dimethyl-2H-chromen-6-yl)boronic acid

Cat. No. B8517460
M. Wt: 204.03 g/mol
InChI Key: MXEJJLJEDBRWFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-dimethyl-2H-chromen-6-yl)boronic acid is a useful research compound. Its molecular formula is C11H13BO3 and its molecular weight is 204.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,2-dimethyl-2H-chromen-6-yl)boronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,2-dimethyl-2H-chromen-6-yl)boronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2,2-dimethyl-2H-chromen-6-yl)boronic acid

Molecular Formula

C11H13BO3

Molecular Weight

204.03 g/mol

IUPAC Name

(2,2-dimethylchromen-6-yl)boronic acid

InChI

InChI=1S/C11H13BO3/c1-11(2)6-5-8-7-9(12(13)14)3-4-10(8)15-11/h3-7,13-14H,1-2H3

InChI Key

MXEJJLJEDBRWFP-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC2=C(C=C1)OC(C=C2)(C)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-2,2-dimethyl-2H-chromene (18 g) in tetrahydrofuran (150 mL) was added butyllithium (53 mL, 1.6 M hexane solution) at −78° C. under an argon atmosphere, and the mixture was stirred for 30 min. Triisopropyl borate (21 mL) was added, and the mixture was stirred for 3 hr while allowing to warm to room temperature. 1 M hydrochloric acid (150 mL) was added to the reaction mixture, and the mixture was stirred for 2 hr and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and the solvent was evaporated. The residue was purified by silica gel column chromatography to give the title compound (13 g, 82%) as colorless crystals.
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
53 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Three
Yield
82%

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